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Compound of Interest

Compound Name:
3-(Bromomethyl)-2-

chlorothiophene

Cat. No.: B1366730 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and logistical plans for handling 3-(Bromomethyl)-2-
chlorothiophene in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development to ensure safe handling and disposal of this chemical.

Chemical and Physical Properties
Property Value

Molecular Formula C₅H₄BrClS[1][2]

Molecular Weight 211.51 g/mol [2]

Appearance Liquid[1]

CAS Number 40032-81-3[2]

Boiling Point 225.062°C[3]

Density 1.757g/mL[3]

Hazard Identification and GHS Classification
3-(Bromomethyl)-2-chlorothiophene is a hazardous substance requiring careful handling.

The GHS classification indicates multiple health risks.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[2]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[2]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[2]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[2]

Signal Word: Danger[2]

Primary Hazards: Corrosive, Irritant[2]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure.
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PPE Category Specific Requirements Rationale

Hand Protection

Chemical-resistant gloves

(Neoprene or Butyl Rubber

recommended). Nitrile gloves

may be used for incidental

contact but should be changed

immediately upon

contamination.[4][5]

Protects against skin contact,

as the substance is harmful

and causes skin irritation.[2]

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles when

there is a risk of splashing.[4]

Prevents serious eye damage.

[2]

Skin and Body Protection

A flame-resistant lab coat (e.g.,

Nomex®) or a chemical-

resistant apron over a cotton-

based lab coat.[4] Closed-toe

shoes are required.[4]

Protects against skin

absorption and irritation.[2]

Respiratory Protection

Work should be conducted in a

certified chemical fume hood.

[6] If a fume hood is not

available or insufficient, a

respirator with an appropriate

cartridge for organic vapors

and halogens should be used.

[4]

Prevents inhalation, as the

substance is harmful if inhaled.

[2]

Experimental Workflow and Handling Protocol
The following workflow ensures a systematic and safe approach to handling 3-
(Bromomethyl)-2-chlorothiophene.
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Safe Handling Workflow for 3-(Bromomethyl)-2-chlorothiophene
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Step-by-Step Handling Procedure:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

Put on all required personal protective equipment as detailed in the table above.

Ensure the chemical fume hood is functioning correctly.

Have a spill kit readily available, containing an inert absorbent material (e.g., sand,

vermiculite).[6]

Handling:

Conduct all work with 3-(Bromomethyl)-2-chlorothiophene inside a certified chemical

fume hood.[6]

Ground all equipment to prevent static discharge.[7]

Use spark-proof tools.[7]

Avoid contact with skin, eyes, and clothing.[6]

Do not eat, drink, or smoke in the work area.[8]

Spill Response:

In case of a spill, evacuate the area and alert others.

Wearing appropriate PPE, contain the spill with an inert absorbent material.[6]

Collect the absorbed material into a sealed container for hazardous waste disposal.[6]

Ventilate the area and wash the spill site after material pickup is complete.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 20 minutes, lifting upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6]

Storage and Disposal Plan
Proper storage and disposal are critical to laboratory safety and environmental protection.
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Storage and Disposal Logistics

Storage Disposal

Tightly Closed Original Container

Cool, Dry, Well-Ventilated Area

Away from Heat & Incompatible Materials

Liquid Waste (Halogenated)

Licensed Waste Carrier

Contaminated Solids Empty Containers
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Storage and Disposal Plan

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[8]

Keep away from heat, sparks, and open flames.[7]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[7]

Store in a locked cabinet or a restricted-access area.[8]

Disposal:

Dispose of unused material and contaminated waste in a designated, labeled, and sealed

container for halogenated organic waste.

All disposals must be handled by a licensed waste disposal company.[6]

Do not dispose of down the drain or into the environment.[6]
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Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as

hazardous waste before the container is disposed of.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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